N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-1-cyclohexyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(1-benzylpyrazol-4-yl)methyl]-1-cyclohexyltriazole-4-carboxamide
• InChI: InChI=1S/C20H24N6O/c27-20(19-15-26(24-23-19)18-9-5-2-6-10-18)21-11-17-12-22-25(14-17)13-16-7-3-1-4-8-16/h1,3-4,7-8,12,14-15,18H,2,5-6,9-11,13H2,(H,21,27)
• InChI Key: CPIVILUZSWFSNR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=C(N=N2)C(=O)NCC3=CN(N=C3)CC4=CC=CC=C4
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

The compound “N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-1-cyclohexyl-1H-1,2,3-triazole-4-carboxamide” is a complex organic molecule that contains several functional groups including a benzyl group, a pyrazole ring, a cyclohexyl group, and a triazole ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used. Pyrazole and triazole rings, for example, can be formed through cycloaddition reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyrazole and triazole rings, which are known to participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrazole and triazole rings, as well as the benzyl and cyclohexyl groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing pyrazole and triazole rings have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve exploring its potential uses in medicinal chemistry, given the known biological activity of many compounds containing pyrazole and triazole rings. Additionally, further studies could be conducted to fully characterize its physical and chemical properties.